N-(4-methoxyphenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-(4-methoxyphenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C22H22N4O/c1-3-7-18-14-21(24-17-10-12-19(27-2)13-11-17)26-22(25-18)20(15-23-26)16-8-5-4-6-9-16/h4-6,8-15,24H,3,7H2,1-2H3
• InChI Key: UIZDHUXYIUDNMG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C=NN2C(=C1)NC3=CC=C(C=C3)OC)C4=CC=CC=C4
• Molecular Formula: C22H22N4O
• Molecular Weight: 358.4 g/mol

Description

N-(4-methoxyphenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine, or NMPP-PPP, is an organic compound that has been the subject of extensive scientific research. It is a pyrazole derivative, a type of organic compound that is known to possess a wide range of biological activities. NMPP-PPP has been studied for its potential applications in the fields of pharmacology, biochemistry, and physiology.

Scientific Research Applications

NMPP-PPP has been studied for its potential applications in the fields of pharmacology, biochemistry, and physiology. In particular, it has been investigated for its potential use as an anti-tumor agent, as an inhibitor of the enzyme acetylcholinesterase, and as an inhibitor of the enzyme tyrosinase. In addition, it has been studied for its potential role in the treatment of diabetes, Alzheimer’s disease, and Parkinson’s disease.

Mechanism of Action

Target of Action

The primary target of N-(4-methoxyphenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine is the cyclin-dependent kinase 6 (CDK6) . CDK6 is a protein serine/threonine kinase that belongs to the CMGC family . It plays a crucial role in the regulation of cell cycle and transcription .

Mode of Action

This compound interacts with CDK6, inhibiting its activity . This interaction results in changes in the cell cycle and transcription processes . The compound’s mode of action is similar to that of other CDK inhibitors, such as roscovitine, flavopiridol, and seliciclib .

Biochemical Pathways

The inhibition of CDK6 affects the cell cycle and transcription pathways . This results in the disruption of cell proliferation, which can lead to the death of cancer cells

Pharmacokinetics

It is known that the compound’s lipophilicity allows it to easily diffuse into cells This suggests that the compound may have good bioavailability

Result of Action

The result of this compound’s action is the inhibition of cell proliferation . This can lead to the death of cancer cells . The compound has shown potent antitumor activities, outperforming the positive control palbociclib .

Advantages and Limitations for Lab Experiments

NMPP-PPP has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize, as outlined above. In addition, it is relatively stable and has a wide range of biological activities, making it a useful tool for studying a variety of biochemical and physiological processes. However, it is important to note that NMPP-PPP is a relatively new compound and its exact mechanism of action is still not fully understood. As such, it is important to exercise caution when using NMPP-PPP in lab experiments.

Future Directions

There are a number of potential future directions for the study of NMPP-PPP. These include further research into its mechanism of action, its potential applications in the treatment of various diseases, and its potential use as a drug delivery system. Additionally, further research into the potential toxic effects of NMPP-PPP should be conducted. Finally, further research into the synthesis of NMPP-PPP should be conducted in order to optimize the synthesis process.

Synthesis Methods

NMPP-PPP can be synthesized through a multi-step process involving a variety of organic reactions. The synthesis begins with the reaction of 4-methoxyphenylhydrazine with ethyl chloroformate to form the intermediate 4-methoxyphenyl-2-chloroethylhydrazine. This intermediate is then reacted with 3-phenylpropyl isocyanate to form the amide N-(4-methoxyphenyl)-3-phenylpropyl carbamate. Finally, this amide is reacted with hydrazine hydrate to form NMPP-PPP.